
Physical characteristics of 3-Bromo-5-
chlorobenzaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Bromo-5-chlorobenzaldehyde

Cat. No.: B066651 Get Quote

An In-depth Technical Guide on the Physical Characteristics of 3-Bromo-5-
chlorobenzaldehyde

This technical guide provides a comprehensive overview of the core physical and chemical

characteristics of 3-Bromo-5-chlorobenzaldehyde, tailored for researchers, scientists, and

professionals in drug development. The information is presented to facilitate easy access and

comparison, with a focus on quantitative data, experimental methodologies, and logical

workflows.

General and Chemical Information
3-Bromo-5-chlorobenzaldehyde is a disubstituted benzaldehyde derivative with the chemical

formula C₇H₄BrClO.[1][2] It serves as a key intermediate in organic synthesis, particularly in the

creation of more complex molecules for pharmaceuticals and agrochemicals.[3] The presence

of bromine and chlorine atoms, along with the reactive aldehyde group, makes it a versatile

building block in medicinal chemistry.

Table 1: General and Chemical Identifiers
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Identifier Value

IUPAC Name 3-bromo-5-chlorobenzaldehyde[4]

CAS Number 188813-05-0[1][4]

Molecular Formula C₇H₄BrClO[1][2]

Molecular Weight 219.46 g/mol [1][4]

Canonical SMILES C1=C(C=C(C=C1Cl)Br)C=O[4]

InChIKey JGMGDYUVFBBCEQ-UHFFFAOYSA-N[1][4]

Physical and Spectroscopic Properties
The physical state of 3-Bromo-5-chlorobenzaldehyde under standard conditions is a solid,

typically appearing as a white to light yellow crystalline powder.[2][3][5] Its properties are

summarized in the tables below.

Table 2: Physical Properties

Property Value

Melting Point 68-73 °C[1][6]

Boiling Point 264.0 ± 20.0 °C (Predicted)[1]

Density 1.698 ± 0.06 g/cm³ (Predicted)[1]

Flash Point 113.5 ± 21.8 °C[1]

Refractive Index 1.623 (Predicted)[1][6]

Solubility Soluble in Methanol[5]

XLogP3 2.7[1][4]

Table 3: Product Specifications
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Specification Value

Appearance White to light yellow powder/crystal[2][5]

Purity >98.0% (by GC)[2][5]

Safety and Handling
Appropriate safety precautions should be observed when handling 3-Bromo-5-
chlorobenzaldehyde. It is harmful if swallowed and causes skin and serious eye irritation.[1][5]

Table 4: Safety and Storage Information

Category Information

GHS Pictogram Warning[1][5]

Hazard Statements

H302: Harmful if swallowed[1]H315: Causes

skin irritation[5]H319: Causes serious eye

irritation[5]

Precautionary Statements

P264: Wash skin thoroughly after handling[1]

[5]P270: Do not eat, drink or smoke when using

this product[1]P280: Wear protective gloves/eye

protection/face protection[5]P301+P317: IF

SWALLOWED: Get medical help[1]P302+P352:

IF ON SKIN: Wash with plenty of water[5]

Storage

Store in a tightly closed container in a dry, cool,

and well-ventilated place.[1] Recommended

storage at <15°C in a cool, dark place under an

inert gas.[5]

Conditions to Avoid Air Sensitive[5]

Experimental Protocols
Synthesis of 3-Bromo-5-chlorobenzaldehyde
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A representative synthesis protocol involves the lithiation of 3,5-dibromochlorobenzene

followed by formylation.[7]

Materials:

3,5-dibromochlorobenzene

Anhydrous isopropyl ether

n-butyllithium (2.6 M in hexane)

N,N-dimethylformamide (DMF)

Ammonium chloride solution

Anhydrous sodium sulfate

Silica gel

Procedure:

Under a nitrogen atmosphere, dissolve 3,5-dibromochlorobenzene (27 g, 100 mmol) in

anhydrous isopropyl ether (300 mL) in a dry flask.[7]

Cool the reaction mixture to -78 °C with continuous stirring.[7]

Slowly add a 2.6 M hexane solution of n-butyllithium (40 mL, 100 mmol) dropwise to the

solution, maintaining the temperature at -78 °C.[7]

After the addition is complete, continue stirring the mixture at -78 °C for 30 minutes.[7]

Add N,N-dimethylformamide (DMF, 7.5 g, 100 mmol) dropwise while ensuring the

temperature remains below -78 °C.[7]

Once the reaction is complete, add 80 mL of ammonium chloride solution to the mixture and

stir for an additional 15 minutes.[7]

Separate the ether layer and wash it sequentially with water (2 x 250 mL).[7]
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Dry the ether layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.[7]

Purify the crude product by silica gel flash column chromatography to obtain the target

compound, 3-bromo-5-chlorobenzaldehyde.[7]

Determination of Physical Characteristics
Melting Point Determination: The melting point is determined using a standard melting point

apparatus. A small, powdered sample of the crystalline solid is packed into a capillary tube and

placed in the apparatus. The temperature is gradually increased, and the range from which the

substance begins to melt until it becomes completely liquid is recorded. The reported melting

point for 3-Bromo-5-chlorobenzaldehyde is in the range of 69.0 to 73.0 °C.[5]

Purity Analysis by Gas Chromatography (GC): The purity of the compound is typically assessed

using gas chromatography. A solution of the sample is prepared in a suitable volatile solvent

and injected into the GC instrument. The compound travels through a capillary column at a rate

dependent on its boiling point and interaction with the stationary phase. A detector measures

the amount of substance eluting from the column over time. The purity is calculated by

comparing the area of the main product peak to the total area of all peaks in the

chromatogram. For 3-Bromo-5-chlorobenzaldehyde, a purity of greater than 98.0% is

specified.[2][5]

Visualization of Characterization Workflow
The following diagram illustrates a logical workflow for the synthesis and characterization of a

chemical compound such as 3-Bromo-5-chlorobenzaldehyde.
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Caption: Workflow for Synthesis and Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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